Cas no 2679936-11-7 (rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid)

• Product Name: rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid
• CAS No: 2679936-11-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5644475
• PubChem ID: 165907847
• Update Time: 2025-08-05

rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679936-11-7
• rac-(1R,5R,6S)-3-[(prop-2-en-1-yloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-6-carboxylic acid
• EN300-28274522
• rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-3-16-11(15)12-5-7-4-8(10(13)14)9(7)6-12/h2,7-9H,1,3-6H2,(H,13,14)/t7-,8-,9+/m1/s1
• InChI Key： JGYPRRCGUVSHIQ-HLTSFMKQSA-N
• SMILES： OC([C@@H]1C[C@@H]2CN(C(=O)OCC=C)C[C@@H]21)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid

Professional Introduction to rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2679936-11-7)

The compound rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid, with CAS number 2679936-11-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development and chemical synthesis.

The structure of this compound is characterized by a bicyclo[3.2.0]heptane framework, which forms the core of the molecule. The substituents attached to this core include a propenoyloxy group at position 3 and a carboxylic acid group at position 6. The stereochemistry of the compound is specified as (1R,5R,6S), indicating a specific spatial arrangement of the substituents that is critical for its biological activity and chemical reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its bicyclic structure provides a rigid framework that can be exploited for interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its potential as a lead compound in the design of inhibitors for certain protein kinases, which are key targets in cancer therapy.

The synthesis of rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid involves a multi-step process that combines principles from stereochemistry and organic synthesis. Key steps include the formation of the bicyclic core through ring-closing reactions and the subsequent installation of functional groups such as the propenoyloxy and carboxylic acid moieties.

In terms of applications, this compound has shown promise in various areas beyond drug development. For example, its unique structure makes it a valuable building block in the construction of more complex molecules with potential applications in materials science and catalysis.

Recent advancements in computational chemistry have also enabled researchers to perform detailed studies on the electronic properties and reactivity of this compound. These studies have provided insights into its potential as a catalyst in certain organic transformations and its stability under various reaction conditions.

In conclusion, rac-(1R,5R,6S)-3-(prop-2-en-1-yloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2679936-11-7) is a versatile and intriguing molecule with a wide range of potential applications in both academic research and industrial settings. Its unique structure and stereochemistry make it an invaluable tool for exploring new frontiers in organic chemistry and pharmacology.